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Compound of Interest

Compound Name: Propylene glycol diacetate

Cat. No.: B174932 Get Quote

Propylene glycol diacetate, also known by its IUPAC name 2-acetyloxypropyl acetate, is a

versatile organic solvent with a range of applications in various industries, including

pharmaceuticals. This technical guide provides a detailed overview of its chemical identity,

physicochemical properties, synthesis, and key data relevant to its use in research and

development.

Chemical Identifiers
Identifier Value

CAS Number 623-84-7[1][2][3]

IUPAC Name 2-acetyloxypropyl acetate[1][4]

Synonyms

1,2-Propylene diacetate, Propane-1,2-diyl

diacetate, 1,2-Diacetoxypropane, PGDA[1][2][4]

[5][6]

Molecular Formula C7H12O4[1][2]

Molecular Weight 160.17 g/mol [1][2]

EC Number 210-817-6[1][2][3][4]

Physicochemical Properties
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Propylene glycol diacetate is a clear, colorless, and practically odorless liquid.[6][7] It is

characterized by a high boiling point and flash point, contributing to its safe handling and

storage.[6][7] It is soluble in organic solvents like alcohols and ethers but has low solubility in

water.[2][5]

Property Value

Density 1.05 g/cm³ at 20 °C[5]

Boiling Point 190-191 °C[2][5]

Flash Point 87 °C (closed cup)[2]

Vapor Pressure <1 hPa at 20 °C[2]

Autoignition Temperature 431 °C[2]

Solubility in Water 90 g/L[2]

LogP 0.82[5]

Refractive Index 1.412 - 1.416 at 20 °C[8]

Toxicological Data
Propylene glycol diacetate exhibits a favorable toxicological profile and is readily

biodegradable.[7] It is considered to be of low concern for toxicity.[9]

Test Species Route Value

LD50 Rabbit Oral 13530 mg/kg[5]

LD50 Rat Oral 13530 mg/kg

LC50 (Fish)
Poecilia reticulata

(guppy)
- 82 mg/L (96 h)

EC50 (Invertebrate)
Daphnia magna

(Water flea)
- 237 mg/L (48 h)

EC50 (Algae)
Pseudokirchneriella

subcapitata
- 171 mg/L (72 h)
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Synthesis of Propylene Glycol Diacetate
The most common method for synthesizing propylene glycol diacetate is through the

esterification of propylene glycol with acetic acid.[5] This reaction is typically catalyzed by an

acid.

This protocol is a generalized representation of the synthesis process.

Reactant Preparation: Propylene glycol and an excess of acetic acid are mixed in a suitable

reactor in a specific molar ratio. The excess acetic acid helps to drive the reaction towards

the formation of the di-ester.[5]

Catalyst Addition: An acid catalyst, such as sulfuric acid, p-toluenesulfonic acid, or an acidic

ion-exchange resin, is added to the mixture.[5]

Reaction Conditions: The reaction mixture is heated to a temperature range of 120-150 °C.

[5] The reaction is monitored by measuring the amount of water produced as a byproduct.[5]

Product Isolation: Upon completion of the reaction, the excess acetic acid and the water

byproduct are removed, typically via distillation.[5]

Purification: The crude propylene glycol diacetate is then purified through further distillation

or other separation techniques to achieve the desired level of purity.[5]
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Synthesis of Propylene Glycol Diacetate

Mixing of Reactants
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Addition of Acid Catalyst
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Propylene Glycol Diacetate
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A flowchart of the synthesis of propylene glycol diacetate.

Applications in Research and Drug Development
Propylene glycol diacetate's properties make it a valuable component in various applications,

including as a solvent, emulsifier, and solubilizer in pharmaceutical formulations.[6][10] Its low
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toxicity profile is particularly advantageous in drug development.[9][11]

Role of Propylene Glycol Diacetate in Pharmaceutical Formulations
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Roles of propylene glycol diacetate in drug formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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